Cas no 117599-73-2 (Benzoic acid, 4-hydroxy-, 1-methylheptyl ester)

• Product Name: Benzoic acid, 4-hydroxy-, 1-methylheptyl ester
• CAS No: 117599-73-2
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 1206939
• Update Time: 2024-08-02

Benzoic acid, 4-hydroxy-, 1-methylheptyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-, 1-methylheptyl ester

• Inchi： 1S/C15H22O3/c1-3-4-5-6-7-12(2)18-15(17)13-8-10-14(16)11-9-13/h8-12,16H,3-7H2,1-2H3
• InChI Key： JNXAOLWWDAIBSE-UHFFFAOYSA-N
• SMILES： C(OC(C)CCCCCC)(=O)C1=CC=C(O)C=C1

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Boiling Point: 362.6±15.0 °C(Predicted)
• pka: 8.18±0.15(Predicted)